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Compound of Interest

Compound Name: Anti-inflammatory agent 38

Cat. No.: B15569078

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anti-inflammatory agent 38, also identified as compound 23d, is a potent inhibitor of the
Nrf2/HO-1 signaling pathway.[1] With a CAS Number of 3032633-42-1, this small molecule
holds potential for research in inflammatory processes.[2] This document provides a

comprehensive overview of the available solubility and stability data for Anti-inflammatory

agent 38, outlines standard experimental protocols for determining these properties, and

describes its targeted biological pathway.

Molecular Structure and Identity:

Parameter Value

CAS Number 3032633-42-1

Molecular Formula C36H46N2013S

Molecular Weight 746.82 g/mol

Appearance Solid, White to off-white
Solubility Profile
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Quantitative aqueous solubility data for Anti-inflammatory agent 38 is not readily available in
public literature. A safety data sheet for the compound explicitly states "No data available" for
water solubility.[2] However, information from commercial suppliers provides some insights into

its solubility in organic solvents and for in vivo formulations.

Quantitative Solubility Data:

Solvent/System Concentration Remarks

Water No data available

This is a clear solution for in

DMSO/Corn oil =5 mg/mL (6.70 mM) Vivo use, saturation is not
known.[1]

Experimental Protocol: Shake-Flask Method for
Solubility Determination

The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a compound.

Workflow for Solubility Determination:
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4 Preparation )
[ Weigh excess amount of Anti-inflammatory agent 38 j
Add to a known volume of solvent (e.g., water, buffer, ethanol)

N J
4 Equilibration )
Agitate at constant temperature (e.g., 25°C or 37°C)

[Allow to reach equilibrium (typically 24-72 hours)j
- /

4 Phase Sevparation )

Centrifuge or filter the suspension
[ Collect the clear supernatant j
- /

4 )

Anav_ysis

Quantify the concentration in the supernatant (e.g., by HPLC-UV)

'

[ Determine solubility (e.g., in mg/mL or mol/L) j

- J
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4 Study Setup )
Prepare solutions of Anti-inflammatory agent 38 in relevant solvents
Aliquot into vials for different time points and conditions
\- J
4 Storage Co@iﬂons )
y y
Accelerated Long-term Photostability
(e.g., 40°C/75% RH) (e.g., 25°C/60% RH) (ICH Q1B)
\- J
4 Time-Point Testing )
y y y
Pull samples at predefined intervals (e.g., 0, 1, 3, 6 months)
Analyze for purity and degradation products using a stability-indicating HPLC method
\- J
4 Data Evaluation )
Y
Quantify parent compound and any degradants
Determine degradation kinetics and identify degradation pathways
- J
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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